Cas no 31926-70-2 (3-Thiophenecarboxylicacid, 4-(phenylmethyl)-)

• Product Name: 3-Thiophenecarboxylicacid, 4-(phenylmethyl)-
• CAS No: 31926-70-2
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 312093
• PubChem ID: 288487
• Update Time: 2025-04-19

3-Thiophenecarboxylicacid, 4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(phenylmethyl)-
• 4-benzylthiophene-3-carboxylic acid
• 4-Benzyl-3-thiophenecarboxylic acid
• 4-Benzylthiophen-3-carbonsaeure
• 4-benzyl-thiophene-3-carboxylic acid
• AC1L69NY
• AC1Q5THN
• AG-J-23504
• AR-1G1132
• CTK1C4074
• NSC149699
• NSC-149699
• 31926-70-2
• FBY8LNI9ID
• NSC 149699
• 3-THIOPHENECARBOXYLIC ACID, 4-(PHENYLMETHYL)-
• UNII-FBY8LNI9ID
• DTXSID20185762

• Inchi： 1S/C12H10O2S/c13-12(14)11-8-15-7-10(11)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H,13,14)
• InChI Key： YQOJOOWCCUYKSQ-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(=C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.0402
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.03710